Cas no 1438-62-6 (13-Epi-Manool)

13-Epi-Manool Properties

Names and Identifiers

• 1-Naphthalenepropanol, a-ethenyldecahydro-a,5,5,8a-tetramethyl-2-methylene-,(aS,1S,4aS,8aS)-
• 1-Naphthalenepropanol,.alp
• 13-Epimanool
• Epi-13-Manool
• Epimanool
• Labda-8(20),14-dien-13-ol, (13S)-
• [ "" ]
• 596-85-0
• NSC-43329
• F82728
• FT-0772333
• 8(17)14-Labdadien-13-ol - Picea sitchensis (sitka spruce)
• Labda-8(20),14-dien-13-ol, (13R)-
• 1438-62-6
• 106631-38-3
• NSC43329
• Labda-8(20), (13R)-
• 1-Naphthalenepropanol, alpha-ethenyldecahydro-alpha,5,5,8a-tetramethyl-2-methylene-
• 1-Naphthalenepropanol,5,5,8a-tetramethyl-2-methylene-, [1S-[1.alpha.(S*),4a.beta.,8a.alpha.]]-
• DTXSID90859504
• SCHEMBL16984814
• 5-(5,5,8a-Trimethyl-2-methylenedecahydro-1-naphthalenyl)-3-methyl-1-penten-3-ol #
• 5-(5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl)-3-methylpent-1-en-3-ol
• NSC-165961
• NSC165961
• XL170623
• CECREIRZLPLYDM-UHFFFAOYSA-N
• 1-Naphthalenepropanol, .alpha.-ethenyldecahydro-.alpha.,5,5,8a-tetramethyl-2-methylene-
• Vitexifolin A
• Manool
• 13-epi-manool
• (3S)-3-methyl-5-((1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedecahydronaphthalen-1-yl)pent-1-en-3-ol
• FS-9514
• (aS,1S,4aS,8aS)-a-Ethenyldecahydro-a,5,5,8a-tetramethyl-2-methylene-1-naphthalenepropanol; (13S)-Manool; 13-Epimanool; Epimanool
• 1-NAPHTHALENE-PROPANOL
• DTXSID4022072
• CHEMBL561922
• CS-0016303
• (5S,9S,10S,13S)-labda-8(17),14-dien-13-ol
• SCHEMBL248885
• 1-Naphthalenepropanol, alpha-ethenyldecahydro-alpha,5,5,8a-tetramethyl-2-methylene-, (1S-(1alpha(R*),4abeta,8aalpha))-
• (13S)-Labda-8(20),14-dien-13-ol
• (S)-3-Methyl-5-((1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedecahydronaphthalen-1-yl)pent-1-en-3-ol
• 1-Naphthalenepropanol, .alpha.-ethenyldecahydro-.alpha.,5,5,8a-tetramethyl-2-methylene-, [1S-[1.alpha.(R*),4a.beta.,8a.alpha.]]-
• labda-8(17),14-dien-13(S)-ol
• HY-N1039
• AKOS032962540
• (13S)-manool
• Q27146459
• (13S)-labda-8(17),14-dien-13-ol
• delta8(20),14-Labdadien-13alpha-ol
• (3S)-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-1-en-3-ol
• CHEBI:76944
• (3S)-3-methyl-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]pent-1-en-3-ol
• (3S)-3-methyl-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedecahydronaphthalen-1-yl]pent-1-en-3-ol
• epi-13-Manool
• +Expand

• InChIKey： CECREIRZLPLYDM-LFGUQSLTSA-N
• Inchi： InChI=1S/C20H34O/c1-7-19(5,21)14-11-16-15(2)9-10-17-18(3,4)12-8-13-20(16,17)6/h7,16-17,21H,1-2,8-14H2,3-6H3/t16-,17-,19-,20+/m1/s1
• SMILES： C=C[C@@](CC[C@@H]1C(=C)CC[C@@H]2C(CCC[C@@]12C)(C)C)(C)O

Computed Properties

• Exact Mass: 290.26100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 290.260965704g/mol
• Heavy Atom Count: 21
• Complexity: 422
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 5.50240
• PSA: 20.23000
• Boiling Point: 368.2±11.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 118.2±15.6 °C
• Color/Form: Oil
• Density: 0.9±0.1 g/cm3